Cas no 88086-65-1 (Benzoic acid, 2-(4-carboxyphenoxy)-3-chloro-)

• Product Name: Benzoic acid, 2-(4-carboxyphenoxy)-3-chloro-
• CAS No: 88086-65-1
• MF: C₁₄H₉ClO₅
• MW: 292.671263456345
• CID: 645842
• PubChem ID: 71411029
• Update Time: 2025-04-19

Benzoic acid, 2-(4-carboxyphenoxy)-3-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(4-carboxyphenoxy)-3-chloro-
• 2-(4-carboxyphenoxy)-3-chlorobenzoic acid
• DTXSID60830668
• 88086-65-1

• Inchi： 1S/C14H9ClO5/c15-11-3-1-2-10(14(18)19)12(11)20-9-6-4-8(5-7-9)13(16)17/h1-7H,(H,16,17)(H,18,19)
• InChI Key： SOSQLTUOAOUCKM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(=O)O)=C1OC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 292.0138511g/mol
• Monoisotopic Mass: 292.0138511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.8Ų